Cas no 501433-01-8 (Benzoic acid, 2,5-difluoro-4-iodo-)
501433-01-8 structure
Product Name:Benzoic acid, 2,5-difluoro-4-iodo-
CAS No:501433-01-8
MF:C7H3F2IO2
MW:283.998801469803
CID:1560754
PubChem ID:11076946
Update Time:2025-04-21
Benzoic acid, 2,5-difluoro-4-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,5-difluoro-4-iodo-
- 2,5-Difluoro-4-iodobenzoic acid
- MFCD28789205
- 501433-01-8
- SCHEMBL18713921
- AKOS026670033
-
- Inchi: 1S/C7H3F2IO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
- InChI Key: JFCOIEWOMPAZDV-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(=O)O)C=C1F)F
Computed Properties
- Exact Mass: 283.91409
- Monoisotopic Mass: 283.91458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2,5-difluoro-4-iodo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC32991-1g |
2,5-Difluoro-4-iodobenzoic acid |
501433-01-8 | 95% | 1g |
£360.00 | 2025-02-21 | |
| Apollo Scientific | PC32991-5g |
2,5-Difluoro-4-iodobenzoic acid |
501433-01-8 | 95% | 5g |
£1080.00 | 2025-02-21 |
Benzoic acid, 2,5-difluoro-4-iodo- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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